Cas no 26338-58-9 (phenol, 2,6-diallyl-,)

• Product Name: phenol, 2,6-diallyl-,
• CAS No: 26338-58-9
• MF: C₁₂H₁₄O
• MW: 174.238963603973
• CID: 914446
• PubChem ID: 72856
• Update Time: 2025-04-19

phenol, 2,6-diallyl-, Chemical and Physical Properties

Names and Identifiers

• phenol, 2,6-diallyl-,
• 2,6-Di-2-propen-1-ylphenol
• EINECS 222-186-4
• NSC59839
• 26338-58-9
• 4-06-00-04087 (Beilstein Handbook Reference)
• NSC-59839
• SCHEMBL168974
• 3382-99-8
• RSQ69QH3TR
• DTXSID20949205
• Phenol, 2,6-di-2-propenyl-
• Phenol, 2,6-di-2-propen-1-yl-
• 2,6-Di(prop-2-en-1-yl)phenol
• Phenol, 2,6-diallyl-
• BRN 2085890
• 2,6-Diallylphenol
• 2,6-Diallyl-phenol
• NS00049235
• NSC 59839

• Inchi： 1S/C12H14O/c1-3-6-10-8-5-9-11(7-4-2)12(10)13/h3-5,8-9,13H,1-2,6-7H2
• InChI Key： RMXNSQWYMVTLEU-UHFFFAOYSA-N
• SMILES： OC1C(=CC=CC=1CC=C)CC=C

Computed Properties

• Exact Mass: 174.10452
• Monoisotopic Mass: 174.104465066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• PSA: 20.23